Cas no 108864-16-0 (Orotinin)
Orotinin structure
Product name:Orotinin
CAS No:108864-16-0
MF:C25H26O6
MW:422.47034
CID:2032425
Orotinin Chemical and Physical Properties
Names and Identifiers
-
- Orotinin
-
- Inchi： InChI=1S/C25H3O6/c1-13(2)8-9-15-23-14(10-11-25(3,4)31-23)22(29)21-18(28)12-19(30-24(15)21)20-16(26)6-5-7-17(20)27/h5-7H
- InChI Key： BTQLSKFYCSVWPN-UHFFFAOYSA-N
- SMILES： [#6]\[#6](-[#6])=[#6]\[#6]-c1c2-[#8]C([#6])([#6])[#6]=[#6]-c2c(-[#8])c2-[#6](=O)-[#6]-[#6](-[#8]-c12)-c1c(-[#8])cccc1-[#8] |c:11|
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- XLogP3: 3.497
Orotinin Related Literature
-
Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
-
María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
-
Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
-
4. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
-
Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
108864-16-0 (Orotinin) Related Products
- 1216283-27-0(3-(2,3-dihydro-1H-inden-5-yl)methylpiperidine)
- 2174-58-5((S)-2-Methylsuccinic Acid)
- 1421531-02-3(N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide)
- 2137548-60-6(2-(1-Benzyl-1,2,3,4-tetrahydroquinoxalin-6-yl)acetic acid)
- 1804237-90-8(Methyl 4-(2-carboxyethyl)-3-methylphenylacetate)
- 2138192-38-6(Isothiazole, 4-(5-fluoro-2-furanyl)-3,5-dimethoxy-)
- 1216163-22-2(2-Amino-1-(5-chlorothiophen-2-yl)propan-1-one)
- 116763-35-0(5(6)-CR 110)
- 2229088-24-6(4-(azetidin-3-yloxy)-1,2,3-thiadiazole)
- 2034486-46-7(2-(2-methylphenoxy)-N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
